1-(6-Amino-5-methylpyridin-3-yl)ethanone

• IUPAC Name: 1-(6-amino-5-methylpyridin-3-yl)ethanone
• InChI: InChI=1S/C8H10N2O/c1-5-3-7(6(2)11)4-10-8(5)9/h3-4H,1-2H3,(H2,9,10)
• InChI Key: QASPVMJDHIRLIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N)C(=O)C
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

1-(6-Amino-5-methylpyridin-3-yl)ethanone is a chemical compound with the molecular formula C8H10N2O. It is also known as 6-Amino-3-methylpyridin-2-one and is commonly used in scientific research. This compound has been found to have various biological and pharmacological activities, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Functionalization of Amino Acids

Research has shown that amino acids and their derivatives hold significant promise for the production of bio-based chemicals. For instance, Lammens et al. (2012) discuss the potential of protein-derived amino acids as feedstock for producing bulk chemicals in a biorefinery context, highlighting the availability of agricultural byproduct streams as sources for amino acids (Lammens, Franssen, Scott, & Sanders, 2012). This research underscores the potential of amino acids in synthesizing bio-based equivalents to traditional chemicals, demonstrating a key application of compounds like "1-(6-Amino-5-methylpyridin-3-yl)ethanone" in sustainable chemical production.

Chemosensors Development

The development of chemosensors represents another critical application area. Roy (2021) reviews the use of 4-methyl-2,6-diformylphenol (DFP)-based compounds in detecting various analytes, including metal ions and neutral molecules, highlighting the high selectivity and sensitivity of DFP-based chemosensors (Roy, 2021). This area showcases the utility of structurally related compounds in creating sensitive detection systems for a wide range of applications, from environmental monitoring to clinical diagnostics.

Drug Research and Development

In drug research and development, the synthesis and transformation of functionalized β-amino acid derivatives have garnered interest due to their biological relevance and impact on drug discovery. Kiss et al. (2018) provide insight into synthetic routes to cyclic β-amino acids and their derivatives, employing various metathesis reactions for access to alicyclic β-amino acids and other densely functionalized derivatives (Kiss, Kardos, Vass, & Fülöp, 2018). Such research demonstrates the significance of compounds like "this compound" in synthesizing new molecular entities for therapeutic applications.

Pharmaceutical Development Challenges and Solutions

Thymoquinone, a compound with potential similarities in structural modification and application, illustrates the challenges in pharmaceutical development due to its physicochemical properties, including limited bioavailability. Goyal et al. (2017) discuss efforts to improve bioavailability through physicochemical manipulation, aiming to enhance the clinical utility of thymoquinone (Goyal, Prajapati, Gore, Patil, Mahajan, Sharma, Talla, & Ojha, 2017). This highlights a broader application of chemical modification techniques, including those that could be applied to "this compound," to overcome drug development hurdles.